Cas no 175201-69-1 ((S)-4-Methyl-2-(2-(methylthio)nicotinamido)pentanoic Acid)

(S)-4-Methyl-2-(2-(methylthio)nicotinamido)pentanoic Acid Properties

Names and Identifiers

• L-Leucine,N-[[2-(methylthio)-3-pyridinyl]carbonyl]-
• 4-METHYL-2-({[2-(METHYLTHIO)-3-PYRIDYL]CARBONYL}AMINO)PENTANOIC ACID
• 4-Methyl-2-({[2-(methylthio)pyridin-3-yl]carbonyl}amino)pentanoic acid
• 4-methyl-2-[(2-methylsulfanylpyridine-3-carbonyl)amino]pentanoic acid
• N-[2-(Methylthio)nicotinoyl]-L-leucine
• HMS554G16
• 4-Methyl-2-({[2-(methylthio)pyridin-3-yl]carbonyl}amino)pent
• 4-METHYL-2-([[2-(METHYLTHIO)-3-PYRIDYL]CARBONYL]AMINO)PENTANOIC ACID
• 4-methyl-2-(([2-(methylthio)-3-pyridyl]carbonyl)amino)pentanoic acid, AldrichCPR
• SCHEMBL5717579
• (2-(Methylthio)nicotinoyl)leucine
• CCG-251923
• N-[2-(Methylsulfanyl)pyridine-3-carbonyl]leucine
• FT-0618994
• AKOS009157756
• CS-0336826
• Maybridge1_004548
• DTXSID80381001
• 175201-69-1
• N-[2-(METHYLTHIO)NICOTINOYL]-L-LEUCINE
• +Expand

• MDL： MFCD00067927
• InChIKey： QCNUVPGFTRHRMH-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H18N2O3S/c1-8(2)7-10(13(17)18)15-11(16)9-5-4-6-14-12(9)19-3/h4-6,8,10H,7H2,1-3H3,(H,15,16)(H,17,18)
• SMILES： CC(C)CC(C(=O)O)NC(=O)C1=C(N=CC=C1)SC

Computed Properties

• Exact Mass: 282.10400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 282.104
• Heavy Atom Count: 19
• Complexity: 323
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• LogP: 2.42350
• PSA: 104.59000
• Refractive Index: 1.57
• Boiling Point: 506.2°Cat760mmHg
• Flash Point: 259.9°C
• Density: 1.23

(S)-4-Methyl-2-(2-(methylthio)nicotinamido)pentanoic Acid Security Information

• Safety Instruction： 45
• Dangerous goods sign： T
• Risk Phrases： 25

(S)-4-Methyl-2-(2-(methylthio)nicotinamido)pentanoic Acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%